Cas no 1247478-69-8 (3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine)
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 3-(1,1-dimethylethyl)-1-methyl-4-(2-methylpropyl)-
- AKOS010912189
- CS-0307296
- 1247478-69-8
- 3-(Tert-butyl)-4-isobutyl-1-methyl-1h-pyrazol-5-amine
- EN300-1148071
-
- Inchi: 1S/C12H23N3/c1-8(2)7-9-10(12(3,4)5)14-15(6)11(9)13/h8H,7,13H2,1-6H3
- InChI Key: DDUCGIOGDOXSJV-UHFFFAOYSA-N
- SMILES: N1(C)C(N)=C(CC(C)C)C(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 209.189197746g/mol
- Monoisotopic Mass: 209.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 311.6±30.0 °C(Predicted)
- pka: 5.09±0.10(Predicted)
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148071-0.05g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 0.05g |
$647.0 | 2023-10-25 | |
| Enamine | EN300-1148071-0.1g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 0.1g |
$678.0 | 2023-10-25 | |
| Enamine | EN300-1148071-0.25g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 0.25g |
$708.0 | 2023-10-25 | |
| Enamine | EN300-1148071-0.5g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 0.5g |
$739.0 | 2023-10-25 | |
| Enamine | EN300-1148071-1.0g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-1148071-2.5g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 2.5g |
$1509.0 | 2023-10-25 | |
| Enamine | EN300-1148071-5.0g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-1148071-10.0g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 10g |
$3807.0 | 2023-05-23 | ||
| Enamine | EN300-1148071-1g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 1g |
$770.0 | 2023-10-25 | |
| Enamine | EN300-1148071-5g |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine |
1247478-69-8 | 95% | 5g |
$2235.0 | 2023-10-25 |
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine
Introduction to 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine (CAS No. 1247478-69-8)
3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine, also known by its CAS number 1247478-69-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.
The molecular structure of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a tert-butyl group, a methyl group, and an isopropyl group. These substituents contribute to the compound's stability and bioavailability, making it an attractive target for drug development. Recent studies have highlighted the potential of this compound in modulating specific biological pathways, particularly those involved in inflammation and pain management.
In the context of medicinal chemistry, the synthesis of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine involves a series of well-defined chemical reactions. The initial step typically involves the formation of the pyrazole ring through a cyclocondensation reaction between a hydrazine derivative and an appropriate carbonyl compound. Subsequent functionalization steps introduce the tert-butyl, methyl, and isopropyl groups to achieve the desired molecular structure. The synthetic route is optimized to ensure high yields and purity, which are crucial for downstream applications in drug discovery and development.
The biological activity of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated analgesic properties by modulating pain signaling pathways in the central nervous system. These findings suggest that 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine could be a valuable lead compound for the development of novel anti-inflammatory and analgesic drugs.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its pharmacokinetic and pharmacodynamic properties, as well as its potential therapeutic benefits.
Beyond its immediate applications in inflammation and pain management, there is growing interest in exploring the broader therapeutic potential of 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amines. Recent studies have suggested that this class of compounds may also have neuroprotective effects, making them candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier and target specific neuronal pathways is a key factor in their potential utility in these conditions.
In conclusion, 3-tert-butyl-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amines (CAS No. 1247478-69-) represents a promising area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.
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